Cas no 523-50-2 (Angelicin)

Angelicin is a natural tricyclic aromatic compound, structurally related to psoralen, with anticancer, anti-inflammatory, antiviral and other activities. It has cytotoxicity, ic50:49.56 μ M; Inhibition of MHV-68, ic50: 5.39 μ G / ml (28. 95 0 μ M)

Angelicin structure

Product Name:Angelicin

CAS No:523-50-2

Molecular Formula:C₁₁H₆O₃

Molecular Weight:186.16354

MDL:MFCD00064930

CID:37998

PubChem ID:24890472

Angelicin Properties

Names and Identifiers

- 2H-Furo[2,3-h]chromen-2-one
- ANGELICIN
- ANGELICINE
- ISOBERGAPTEN
- ISOPSORALEN
- ISOPSORALENE
- 2-OXO-[2H]-FURO[2,3-H]-1-BENZOPYRAN
- 2h-furo(2,3-h)(1)benzopyran-2-one
- 2h-furo(2,3-h)-1-benzopyran-2-one
- 2H-Furo[2,3-h]-1-benzopyran-2-one
- 2-Oxo-(2H)-furo(2,3-h)-1-benzopyran
- ANGELICIN (BAKUCHICIN)(AS)
- ANGELICIN (BAKUCHICIN)(RG) PrintBack
- Angelicin, froM Psoralea corylifolia L.
- 2-Oxo-(2H)-furo(2,3-h)-1-benzopyran 2H-Furo[2,3-h]-1-benzopyran-2-one
- angecin
- Furo[2,3-h]benzopyran-2-one
- isopsoralin
- NSC 404563
- [ "" ]
- Angelicin
- Furo[2,3-h]coumarin
- DTXCID00122812
- CHEMBL53569
- 2-Propenoic acid, 3-(4-hydroxy-5-benzofuranyl)-, delta-lactone
- CS-3754
- Angelicin (coumarin derivative)
- 3-(4-Hydroxy-5-benzofuranyl)-2-propenoic acid .gamma.-lactone
- furo[2,3-h]chromen-2-one
- HSDB 3554
- Furo(2,3-h)coumarin
- InChI=1/C11H6O3/c12-10-4-2-7-1-3-9-8(5-6-13-9)11(7)14-10/h1-6
- pyrano[6,5-e]benzofuran-2-one
- AC-33978
- Furo[2,3-h]chromen-2-one(angelicin)
- SCHEMBL376379
- Angelicin plus ultraviolet A radiation
- Furo(5',4',7,8)coumarin
- 2-furo[2,3-h][1]benzopyranone
- NCGC00388372-01
- Angelicin, analytical standard
- EN300-6730963
- 2-Propenoic acid, 3-(4-hydroxy-5-benzofuranyl)-, .delta.-lactone
- NSC-404563
- DTXSID00200321
- BCP29934
- Furo[5',4':7,8]coumarin
- s3892
- FT-0603446
- UNII-CZZ080D7BD
- CZZ080D7BD
- NS00094600
- A829042
- AKOS006281380
- Angelecin
- HY-N0763
- CHEBI:28928
- Furo[5',8]coumarin
- XDROKJSWHURZGO-UHFFFAOYSA-N
- CCG-266471
- NSC404563
- 4-Hydroxy-5-benzofuranacrylic acid .gamma.-lactone
- AS-35334
- Angelicin (coumarin deriv)
- Isopsoralen,(S)
- C09060
- LV09401000
- ISOPSORALEN [HSDB]
- HMS1645D18
- CCRIS 4276
- MFCD00064930
- 2H-Furo[2,3-H]chromen-2-one #
- 2H-Furo(2,3-h)(1)benzopyran-2-one, plus ultraviolet A radiation
- 2H-furo(2,3-h)chromen-2-one
- Q2849857
- Angelicin (Isopsoralen)
- 4-Hydroxy-5-benzofuranacrylic acid gamma-lactone
- BDBM50331545
- Oprea1_022970
- Isopsoralen pound>>2-Oxo-(2H)-furo(2,3-h)-1-benzopyran
- 523-50-2
- Q-100592
- 5-19-04-00447 (Beilstein Handbook Reference)
- NIOSH/LV0940100
- 3-(4-Hydroxy-5-benzofuranyl)-2-propenoic acid gamma-lactone
- BRN 0153970
- Furo(5',4':7,8)coumarin
- A2573
- STL564561
- +Expand
- MDL： MFCD00064930
- InChIKey： XDROKJSWHURZGO-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H6O3/c12-10-4-2-7-1-3-9-8(5-6-13-9)11(7)14-10/h1-6H
- SMILES： O=C1C=CC2=CC=C(OC=C3)C3=C2O1

Computed Properties

Exact Mass: 186.031694g/mol
Surface Charge: 0
XLogP3: 2
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 0
Monoisotopic Mass: 186.031694g/mol
Monoisotopic Mass: 186.031694g/mol
Topological Polar Surface Area: 39.4Å²
Heavy Atom Count: 14
Complexity: 284
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0
Molecular Weight: 186.16

Experimental Properties

Odor: Slight hay-like odor
Stability Shelf Life: Stable under recommended storage conditions.
Temperature: When heated to decomposition it emits acrid smoke and irritating fumes.
LogP: 2.53920
PSA: 43.35000
Refractive Index: 1.6310 (estimate)
Boiling Point: 104°C/4mmHg(lit.)
Melting Point: 138.0 to 142.0 deg-C
Vapor Pressure: 9.7X10-6 mm Hg at 25 °C (est)
Flash Point: 173.1 °C
Solubility: In water, 20 mg/L
Color/Form: Powder
Sensitiveness: Sensitive to heat
λmax: 302(EtOH)(lit.)
Density: 1.2477 (rough estimate)
Odor: Slight hay-like odor

Angelicin Security Information

Symbol: GHS07 GHS08
RTECS：LV0940000
WGK Germany：3
Safety Term：S26;S36/37/39
Safety Instruction： S26-S36/37/39
Risk Phrases：R20/21/22; R36/37/38; R40
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302,H312,H315,H319,H332,H335,H351
Warning Statement： P261,P280,P305+P351+P338
Prompt：warning
Storage Condition：2-8°C
Risk Phrases： 20/21/22-36/37/38-40
Signal Word：Warning

Angelicin Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Angelicin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DEQU-5mg	2-Oxo-(2H)-furo(2,3-h)-1-benzopyran	523-50-2	98%(GC)	5mg	$34.00	2024-04-30
A2B Chem LLC	AG24838-5mg	Isopsoralen	523-50-2	98%(GC)	5mg	$19.00	2024-04-19
abcr	AB479856-25 mg	Isopsoralen, 95%; .	523-50-2	95%	25mg	€438.40	2023-06-15
Ambeed	A384656-1mg	2H-Furo[2,3-h]chromen-2-one	523-50-2	98%	1mg	$6.0	2024-07-18
ChemFaces	CFN98854-20mg	Angelicin	523-50-2	>=98%	20mg	$30
Chengdu Biopurify Phytochemicals Ltd	BP0171-1000mg	Angelicin	523-50-2	98%	1000mg	$160	2023-09-20
ChromaDex Standards	ASB-00002033-005-5mg	ANGELICIN	523-50-2		5mg	$190.00
DC Chemicals	DCY-034-20 mg	Isopsoralen	523-50-2	>98%, Standard References Grade	20mg	$280.0	2022-02-28
Enamine	EN300-6730963-1.0g	2H-furo[2,3-h]chromen-2-one	523-50-2		1g	$0.0
MedChemExpress	HY-N0763-10mM*1mLinDMSO	Angelicin	523-50-2	99.86%	10mM*1mLinDMSO	￥550	2023-07-26

Angelicin Synthesis

Synthetic Circuit 1

226886-40-4

523-50-2

905954-18-9

Reaction Conditions

1.1 Solvents: Dimethyl sulfoxide ; 2 h, rt

Reference

: First Total Synthesis of Isopsoralenoside

Wu, Min; Xu, Lijia; Song, Mingwei; Li, Ying; Wang, Yingying; et al, Letters in Organic Chemistry, 2022, 19(10), 832-836